Cas no 2227952-45-4 ((2R)-2-amino-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol)

• Product Name: (2R)-2-amino-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol
• CAS No: 2227952-45-4
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6035523
• PubChem ID: 165690386
• Update Time: 2025-05-20

(2R)-2-amino-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol
• EN300-1820722
• 2227952-45-4
• (2R)-2-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol

• Inchi： 1S/C9H15NO/c10-9(5-11)8-4-6-1-2-7(8)3-6/h1-2,6-9,11H,3-5,10H2/t6?,7?,8?,9-/m0/s1
• InChI Key： QWBPTQARYWTDKJ-BCZLUZIISA-N
• SMILES： OC[C@@H](C1CC2C=CC1C2)N

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-2-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-ol

Introduction to (2R)-2-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol (CAS No. 2227952-45-4)

(2R)-2-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2227952-45-4, belongs to a class of molecules that feature a bicyclic framework, specifically a bicyclo[2.2.1]heptane moiety, which is known for its structural complexity and versatility in drug design.

The< strong>bicyclo[2.2.1]heptane scaffold is a prominent feature in many pharmacologically active compounds, offering a rigid structure that can mimic natural products and facilitate specific interactions with biological targets. The presence of this moiety in (2R)-2-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol suggests that it may exhibit properties such as enhanced binding affinity and selectivity, which are crucial for the development of effective therapeutic agents.

One of the most striking aspects of this compound is its stereochemistry, particularly the (R) configuration at the second carbon atom. Stereoisomers can exhibit vastly different biological activities, making the precise control of chirality essential in pharmaceutical development. The (R)-configuration suggests that this compound may have specific interactions with biological receptors or enzymes, which could be leveraged for therapeutic purposes.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery, with an emphasis on structures that can provide unique pharmacological profiles. The bicyclo[2.2.1]heptane framework is one such scaffold that has shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The compound (CAS No. 2227952-45-4) represents an intriguing example of how such scaffolds can be incorporated into drug-like molecules.

Research into this compound has been driven by its potential to serve as a lead structure for the development of new drugs. The< strong>bicyclo[2.2.1]heptane moiety, combined with the amino and hydroxyl functional groups, provides multiple sites for chemical modification, allowing researchers to explore various structural modifications to optimize biological activity.

The synthesis of (R)-configured compounds often presents significant challenges due to the need for precise stereocontrol during their preparation. However, advances in synthetic methodologies have made it increasingly feasible to access complex stereocenters like those found in this molecule. Techniques such as asymmetric hydrogenation and enzymatic resolution have been particularly valuable in achieving the desired stereochemical purity.

The biological activity of (CAS No. 2227952-45-4) has been explored in several preclinical studies, where it has shown promise as a potential lead compound for further development. Initial studies have indicated that it may interact with various biological targets, including enzymes and receptors involved in inflammation and pain signaling pathways.

The< strong>amino group in the molecule is particularly noteworthy as it provides a site for hydrogen bonding interactions, which are critical for binding affinity and specificity. Additionally, the presence of a hydroxyl group allows for further functionalization through esterification or etherification reactions, expanding the range of possible derivatives with tailored pharmacological properties.

In conclusion, (R)-2-amino-2-{bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-ol (CAS No. 2227952-45-4) is a structurally complex and biologically relevant compound that holds significant promise for future pharmaceutical applications. Its unique scaffold and stereochemistry make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and selectivity.